Cas no 25069-29-8 (2-Propenoic acid,3-[4-(diphenylamino)phenyl]-)

• Product Name: 2-Propenoic acid,3-[4-(diphenylamino)phenyl]-
• CAS No: 25069-29-8
• MF: C₂₁H₁₇NO₂
• MW: 315.365185499191
• CID: 288566
• PubChem ID: 91258
• Update Time: 2025-04-19

2-Propenoic acid,3-[4-(diphenylamino)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-[4-(diphenylamino)phenyl]-
• 3-(4-(diphenylamino)phenyl)acrylic acid
• (2E)-3-[4-(Diphenylamino)phenyl]acrylic acid
• 2-Propenoic acid, 3-(4-(diphenylamino)phenyl)-
• 2-propenoic acid, 3-[4-(diphenylamino)phenyl]-, (2E)-
• TUXUJVDBDXGHMS-UHFFFAOYSA-N
• 3-[4-(N-phenylanilino)phenyl]prop-2-enoic acid
• 4-(N,N-diphenylamino)cinnamic acid
• 4-(Diphenylamino)cinnamic acid
• 25069-29-8

• Inchi： 1S/C21H17NO2/c23-21(24)16-13-17-11-14-20(15-12-17)22(18-7-3-1-4-8-18)19-9-5-2-6-10-19/h1-16H,(H,23,24)
• InChI Key： TUXUJVDBDXGHMS-UHFFFAOYSA-N
• SMILES： OC(C=CC1C=CC(=CC=1)N(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 315.12601
• Monoisotopic Mass: 315.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Density: 1.23
• Boiling Point: 508.8°Cat760mmHg
• Flash Point: 261.5°C
• Refractive Index: 1.686
• PSA: 40.54